Cas no 7498-42-2 ( )

• Product Name: &nbsp
• CAS No: 7498-42-2
• MF: C₁₅H₁₃ClN₂
• MW: 256.730122327805
• CID: 980816
• PubChem ID: 24201263
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-ylmethyl)isoquinoline,hydrochloride
• KB-215902
• NSC407493
• NSC-407493
• 1-[(Pyridin-2-yl)methyl]isoquinoline--hydrogen chloride (1/1)
• 7498-42-2
• 1-(PYRIDIN-2-YLMETHYL)ISOQUINOLINE HYDROCHLORIDE
• DTXSID60639714
•  

• Inchi： 1S/C15H12N2.ClH/c1-2-7-14-12(5-1)8-10-17-15(14)11-13-6-3-4-9-16-13;/h1-10H,11H2;1H
• InChI Key： IBDQZQPNVZZXDV-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC2C=CC=CC=2C=1CC1C=CC=CN=1

Computed Properties

• Exact Mass: 220.10016
• Monoisotopic Mass: 256.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 4.02260